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Compound of Interest

Compound Name: Ethynyl p-tolyl sulfone

Cat. No.: B081321 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Ethynyl p-tolyl sulfone, also known as p-toluenesulfonylacetylene or tosylacetylene, is a

versatile reagent in organic synthesis, valued for its utility in cycloaddition reactions, as a

Michael acceptor, and in the formation of carbon-carbon bonds. Its stability and proper storage

are critical to ensure its reactivity and purity for demanding applications in pharmaceutical and

materials science research. This guide provides a comprehensive overview of the known

stability profile and recommended storage conditions for Ethynyl p-tolyl sulfone, based on

available technical data.

Physicochemical Properties and Storage Conditions
Proper storage is paramount to maintaining the integrity of Ethynyl p-tolyl sulfone. The

following table summarizes its key physical properties and the recommended storage

conditions derived from safety data sheets and supplier information.
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Property Value Citations

CAS Number 13894-21-8 [1][2]

Molecular Formula C₉H₈O₂S [1][3]

Molecular Weight 180.22 g/mol [1][2]

Appearance
White to light yellow or beige

crystalline powder
[4]

Melting Point 73-74 °C [5]

Solubility Soluble in organic solvents [5]

Recommended Storage

Store in a cool, dry, and well-

ventilated place. Keep

container tightly closed. Some

suppliers recommend storage

at room temperature, while

others suggest 4°C. For long-

term storage, an inert

atmosphere (e.g., nitrogen) is

advisable to prevent potential

degradation from moisture and

air.

[1][4]

Shipping

Typically shipped at room

temperature in the continental

US.

Stability Profile
While specific, quantitative stability studies on Ethynyl p-tolyl sulfone are not widely

published, information from its synthesis and the general chemical nature of sulfones and

acetylenic compounds allows for an informed assessment of its stability.

Thermal Stability: Ethynyl p-tolyl sulfone is a combustible solid. Aromatic sulfone polymers

are known to undergo thermal degradation at very high temperatures, typically in the range of

370–680 °C.[6] However, smaller molecules may have different sensitivities. During its
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synthesis, it is noted that the hydrolysis of a precursor is an exothermic process, and

temperatures exceeding 30°C can lead to the formation of resinous material, suggesting that

the compound or its intermediates may be sensitive to heat.[7]

Hydrolytic and Photochemical Stability: Specific data on the hydrolysis rate and photostability

of Ethynyl p-tolyl sulfone is not readily available. As a general precaution for acetylenic

compounds, exposure to high-energy light should be minimized to prevent potential

polymerization or degradation. The hygroscopic nature of a precursor complex in its synthesis

suggests that the final compound should also be protected from moisture.[5]

Reactivity and Incompatibilities:

Oxidizing Agents: Avoid contact with strong oxidizing agents. The sulfone group is already in

a high oxidation state, but the rest of the molecule could be susceptible to oxidation.

Acids and Bases: Strong acids and bases should be avoided as they can potentially catalyze

decomposition or other reactions involving the acetylenic group.

Nucleophiles: As a potent Michael acceptor, Ethynyl p-tolyl sulfone is reactive towards

nucleophiles.[7] This is a desired reactivity in many synthetic applications but also indicates a

potential for incompatibility with nucleophilic reagents or solvents during storage.

Experimental Protocols for Stability Assessment
To rigorously determine the stability of Ethynyl p-tolyl sulfone, a series of forced degradation

studies would be necessary. The following are general protocols that can be adapted for this

purpose.

1. Thermal Stability (Thermogravimetric Analysis - TGA):

Objective: To determine the temperature at which the compound begins to decompose.

Methodology:

Place a small, accurately weighed sample (typically 2-10 mg) into a TGA crucible.

Heat the sample under a controlled atmosphere (e.g., nitrogen or air) at a constant heating

rate (e.g., 10 °C/min).
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Record the mass of the sample as a function of temperature. The onset of mass loss

indicates the beginning of thermal decomposition.

2. Photostability Testing:

Objective: To assess the impact of light on the stability of the compound.

Methodology:

Expose a known amount of the solid compound and a solution of the compound to a light

source that provides a standardized output of both visible and ultraviolet light (e.g., a

photostability chamber).

A control sample should be stored under the same conditions but protected from light.

After a defined exposure period (e.g., 1.2 million lux hours for visible light and 200 watt

hours/square meter for UV light), analyze both the exposed and control samples by a

stability-indicating method (e.g., HPLC) to quantify any degradation.[8]

3. Hydrolytic Stability (Forced Degradation):

Objective: To determine the susceptibility of the compound to hydrolysis under acidic, basic,

and neutral conditions.

Methodology:

Acid Hydrolysis: Prepare a solution of the compound in a dilute acid (e.g., 0.1 N HCl) and

heat it at a controlled temperature (e.g., 60°C).[8]

Base Hydrolysis: Prepare a solution of the compound in a dilute base (e.g., 0.1 N NaOH)

and heat it at a controlled temperature.

Neutral Hydrolysis: Prepare a solution of the compound in water and heat it at a controlled

temperature.[8]

At specified time points, withdraw samples, neutralize them if necessary, and analyze by a

stability-indicating method to determine the rate of degradation.
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4. Oxidative Stability:

Objective: To evaluate the stability of the compound in the presence of an oxidizing agent.

Methodology:

Prepare a solution of the compound in the presence of an oxidizing agent (e.g., 3%

hydrogen peroxide).[8]

Keep the solution at a controlled temperature and protected from light.

At specified time points, analyze the solution by a stability-indicating method to quantify

any degradation.

Logical Workflow for Stability Assessment
The following diagram illustrates the key factors influencing the stability of Ethynyl p-tolyl
sulfone and the logical flow of a comprehensive stability assessment.
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Caption: Factors influencing the stability of Ethynyl p-tolyl sulfone.
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Conclusion
Ethynyl p-tolyl sulfone is a stable compound when stored under appropriate conditions. To

ensure its quality and reactivity, it is crucial to store it in a cool, dry, and well-ventilated area,

protected from light and in a tightly sealed container, preferably under an inert atmosphere.

While specific quantitative stability data is limited, understanding its chemical nature allows for

the prediction of potential incompatibilities and degradation pathways. For critical applications,

especially in drug development, performing dedicated stability studies using the outlined

experimental protocols is highly recommended to establish a comprehensive stability profile.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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